2-Iodoxybenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of IBX involves the oxidation of 2-iodobenzoic acid, typically using oxidants such as potassium bromate in the presence of sulfuric acid. This method allows for the preparation of IBX in good yields, making it readily available for use in various chemical transformations.
Molecular Structure Analysis
IBX features a hypervalent iodine(V) center, which is key to its oxidizing power. The molecular structure of IBX esters, including their X-ray crystallography, reveals a pseudobenziodoxole structure with intramolecular I...O interactions. These structural features are essential for the reactivity and stability of IBX as an oxidant.
Chemical Reactions and Properties
IBX has been employed in a wide range of chemical reactions, such as the oxidation of alcohols to aldehydes and ketones, the dehydrogenation of amines, and the oxidative cleavage of dithioacetals. Its reactivity pattern includes the formation of radical cations initiated by single electron transfer (SET) from the substrate, leading to various oxidative transformations under mild conditions. IBX-mediated reactions are known for their high selectivity and efficiency, making IBX a preferred choice for chemoselective oxidations.
Physical Properties Analysis
The physical properties of IBX, including its solubility and stability, are influenced by its molecular structure. IBX is typically stable under standard conditions but requires careful handling due to its oxidizing nature. Its solubility in common organic solvents varies, which can be exploited to control reaction conditions for specific transformations.
Chemical Properties Analysis
IBX's chemical properties are characterized by its high oxidizing potential, which is attributed to the hypervalent iodine(V) center. This allows for the oxidation of a wide range of substrates, including resistant polyfluoroalcohols and hydrocarbons. The reactivity of IBX can be further enhanced by modifying its structure, such as by the preparation of its ester derivatives, which have shown to be powerful oxidizing agents in their own right.
- Room-temperature aromatization of tetrahydro-β-carbolines by 2-iodoxybenzoic acid: utility in a total synthesis of eudistomin U (Panarese & Waters, 2010).
- Iodine(V) reagents in organic synthesis. Part 4. o-Iodoxybenzoic acid as a chemospecific tool for single electron transfer-based oxidation processes (Nicolaou et al., 2002).
- 2-Iodoxybenzoic acid--a simple oxidant with a dazzling array of potential applications (Duschek & Kirsch, 2011).
Scientific Research Applications
Oxidation of Alcohols to Carbonyl Compounds
- Scientific Field : Organic Chemistry
- Application Summary : A major application of IBX is the oxidation of alcohols to carbonyl compounds . This process occurs at room temperature .
- Method of Application : IBX is insoluble in almost all solvents, except DMSO . The oxidation process involves the electron transfer from the substrate to IBX, forming a radical cation, which is then converted to the product .
- Results or Outcomes : This oxidation process facilitates the construction of diverse heterocyclic systems .
Oxidation of Amino Alcohols to Amino Carbonyl Compounds
- Scientific Field : Organic Chemistry
- Application Summary : IBX tolerates amine functionality, and is therefore used for the oxidation of amino alcohols to amino carbonyl compounds .
- Method of Application : Similar to the oxidation of alcohols, this process also involves the electron transfer from the substrate to IBX .
- Results or Outcomes : This oxidation process is particularly useful because it allows for the conversion of amino alcohols to amino carbonyl compounds without affecting the amine functionality .
Oxidation of 1,2-Glycols
- Scientific Field : Organic Chemistry
- Application Summary : IBX can oxidize 1,2-glycols without the cleavage of the glycol carbon-carbon bond .
- Method of Application : The oxidation process is similar to the previous applications, involving the electron transfer from the substrate to IBX .
- Results or Outcomes : This oxidation process is significant because it allows for the oxidation of 1,2-glycols without breaking the carbon-carbon bond .
Oxidation of Allylic and Benzylic Positions
- Scientific Field : Organic Chemistry
- Application Summary : Allylic and benzylic positions are also susceptible to oxidation by IBX .
- Method of Application : The oxidation process involves the electron transfer from the substrate to IBX .
- Results or Outcomes : This oxidation process is particularly useful in organic synthesis as it allows for the selective oxidation of allylic and benzylic positions .
Synthesis of Unsaturated Carbonyl Compounds
- Scientific Field : Organic Chemistry
- Application Summary : Synthesis of unsaturated carbonyl compounds from carbonyl compounds can be accomplished by using IBX as an oxidant .
- Method of Application : The oxidation process involves the electron transfer from the substrate to IBX .
- Results or Outcomes : This process is significant because it allows for the synthesis of unsaturated carbonyl compounds from carbonyl compounds .
Oxidation of Silyl Enol Ethers
- Scientific Field : Organic Chemistry
- Application Summary : Silyl enol ethers undergo oxidation upon exposure to IBX and 4-methoxypyridine N-oxide .
- Method of Application : The oxidation process involves the electron transfer from the substrate to IBX .
- Results or Outcomes : This oxidation process is particularly useful in organic synthesis as it allows for the oxidation of silyl enol ethers .
Oxidative Cleavage
- Scientific Field : Organic Chemistry
- Application Summary : IBX can be used for the oxidative cleavage of certain organic compounds .
- Method of Application : The exact method of application can vary depending on the specific substrate being oxidized .
- Results or Outcomes : This process can be used to break down complex organic molecules into simpler ones .
α-Hydroxylations
- Scientific Field : Organic Chemistry
- Application Summary : IBX can be used for the α-hydroxylation of carbonyl compounds .
- Method of Application : The exact method of application can vary depending on the specific substrate being hydroxylated .
- Results or Outcomes : This process can be used to introduce a hydroxyl group at the α-position of a carbonyl compound .
Oxidation of β-hydroxyketones to β-diketones
- Scientific Field : Organic Chemistry
- Application Summary : IBX can be used for the oxidation of β-hydroxyketones to β-diketones .
- Method of Application : The exact method of application can vary depending on the specific substrate being oxidized .
- Results or Outcomes : This process can be used to convert β-hydroxyketones into β-diketones .
Synthesis of Oligo (m -phenylene ethynylenes)
- Scientific Field : Polymer Chemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used in the synthesis of oligo (m -phenylene ethynylenes) .
- Method of Application : The exact method of application can vary depending on the specific synthesis procedure .
- Results or Outcomes : This process can be used to produce oligo (m -phenylene ethynylenes), a type of conjugated polymer .
Detoxification of Organophosphorus Nerve Agents
- Scientific Field : Medicinal Chemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used in the synthesis of various detoxifiers of organophosphorus nerve agents .
- Method of Application : The exact method of application can vary depending on the specific synthesis procedure .
- Results or Outcomes : This process can be used to produce compounds capable of detoxifying organophosphorus nerve agents .
Detection of Sulfhydryl Groups in Proteins
- Scientific Field : Biochemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used for the detection of sulfhydryl groups in proteins .
- Method of Application : The exact method of application can vary depending on the specific detection procedure .
- Results or Outcomes : This process can be used to detect and quantify the presence of sulfhydryl groups in proteins .
Suzuki Reaction
- Scientific Field : Organic Chemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used in the Suzuki reaction .
- Method of Application : The exact method of application can vary depending on the specific Suzuki reaction .
- Results or Outcomes : This process can be used to form carbon-carbon bonds in organic compounds .
Synthesis of (±)-Lycoricidine
- Scientific Field : Medicinal Chemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used in the synthesis of (±)-lycoricidine .
- Method of Application : The exact method of application can vary depending on the specific synthesis procedure .
- Results or Outcomes : This process can be used to produce (±)-lycoricidine, a compound with potential medicinal properties .
Synthesis of Various Detoxifiers of Organophosphorus Nerve Agents
- Scientific Field : Medicinal Chemistry
- Application Summary : 2-Iodobenzoic acid, a precursor to IBX, can be used in the synthesis of various detoxifiers of organophosphorus nerve agents .
- Method of Application : The exact method of application can vary depending on the specific synthesis procedure .
- Results or Outcomes : This process can be used to produce compounds capable of detoxifying organophosphorus nerve agents .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-iodylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYYMXYOBLWYQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)I(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20214521 | |
Record name | 2-Iodoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20214521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodoxybenzoic acid | |
CAS RN |
64297-64-9 | |
Record name | 2-Iodoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64297-64-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Iodoxybenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064297649 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Iodoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20214521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-iodylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.867 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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